Cas no 1246817-41-3 (N-(4-Bromobenzyl)-2-butyl-4-chloro-1H-imidazole-5-carboxylic Acid)
N-(4-Bromobenzyl)-2-butyl-4-chloro-1H-imidazole-5-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- N-(4-Bromobenzyl)-2-butyl-4-chloro-1H-imidazole-5-carboxylic Acid
- DB-320383
- 3-[(4-bromophenyl)methyl]-2-butyl-5-chloroimidazole-4-carboxylic acid
- 1246817-41-3
- 1-[(4-bromophenyl)methyl]-2-butyl-4-chloro-1H-imidazole-5-carboxylic Acid;
-
- Inchi: 1S/C15H16BrClN2O2/c1-2-3-4-12-18-14(17)13(15(20)21)19(12)9-10-5-7-11(16)8-6-10/h5-8H,2-4,9H2,1H3,(H,20,21)
- InChI Key: PJDRSVWUSJGAHJ-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)CN1C(C(=O)O)=C(N=C1CCCC)Cl
Computed Properties
- Exact Mass: 370.00837g/mol
- Monoisotopic Mass: 370.00837g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 519.4±40.0 °C at 760 mmHg
- Flash Point: 267.9±27.3 °C
- Vapor Pressure: 0.0±1.4 mmHg at 25°C
N-(4-Bromobenzyl)-2-butyl-4-chloro-1H-imidazole-5-carboxylic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:-20°C Freezer
N-(4-Bromobenzyl)-2-butyl-4-chloro-1H-imidazole-5-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B680205-25mg |
N-(4-Bromobenzyl)-2-butyl-4-chloro-1H-imidazole-5-carboxylic Acid |
1246817-41-3 | 25mg |
$ 173.00 | 2023-09-08 | ||
| TRC | B680205-250mg |
N-(4-Bromobenzyl)-2-butyl-4-chloro-1H-imidazole-5-carboxylic Acid |
1246817-41-3 | 250mg |
$ 1355.00 | 2023-09-08 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-503965-25mg |
N-(4-Bromobenzyl)-2-butyl-4-chloro-1H-imidazole-5-carboxylic Acid, |
1246817-41-3 | 25mg |
¥2708.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-503965-25 mg |
N-(4-Bromobenzyl)-2-butyl-4-chloro-1H-imidazole-5-carboxylic Acid, |
1246817-41-3 | 25mg |
¥2,708.00 | 2023-07-10 |
N-(4-Bromobenzyl)-2-butyl-4-chloro-1H-imidazole-5-carboxylic Acid Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on N-(4-Bromobenzyl)-2-butyl-4-chloro-1H-imidazole-5-carboxylic Acid
Comprehensive Overview of N-(4-Bromobenzyl)-2-butyl-4-chloro-1H-imidazole-5-carboxylic Acid (CAS No. 1246817-41-3)
N-(4-Bromobenzyl)-2-butyl-4-chloro-1H-imidazole-5-carboxylic Acid (CAS No. 1246817-41-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the imidazole family, a class of heterocyclic compounds known for their versatility in drug design and medicinal chemistry. The presence of both bromobenzyl and chloro substituents enhances its reactivity, making it a valuable intermediate in synthetic organic chemistry.
In recent years, researchers have explored the role of imidazole derivatives in targeting various biological pathways, particularly in the development of enzyme inhibitors and receptor modulators. The 4-bromobenzyl moiety in this compound is of particular interest due to its potential to interact with aromatic residues in proteins, a feature often exploited in the design of kinase inhibitors. Meanwhile, the 2-butyl group contributes to the lipophilicity of the molecule, which can influence its pharmacokinetic properties.
The growing demand for small molecule therapeutics has led to increased scrutiny of compounds like N-(4-Bromobenzyl)-2-butyl-4-chloro-1H-imidazole-5-carboxylic Acid. Its structural complexity and functional groups make it a candidate for further investigation in drug discovery programs. Questions such as "What are the applications of imidazole carboxylic acids in medicine?" or "How does bromobenzyl substitution affect drug bioavailability?" are frequently searched by professionals in the field, reflecting the compound's relevance to contemporary research.
From a synthetic chemistry perspective, the compound's CAS No. 1246817-41-3 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories often seek detailed spectral data (e.g., NMR, HPLC) to verify its structure, underscoring the importance of reliable suppliers in the chemical industry. The chloro and carboxylic acid functionalities also open avenues for further derivatization, enabling the creation of novel analogs with tailored properties.
Environmental and safety considerations are increasingly shaping chemical research, and N-(4-Bromobenzyl)-2-butyl-4-chloro-1H-imidazole-5-carboxylic Acid is no exception. While not classified as hazardous under standard regulations, proper handling protocols are recommended due to its halogenated components. Researchers often inquire about "green synthesis methods for imidazole derivatives" or "biodegradability of brominated pharmaceuticals," aligning with broader sustainability trends in science.
In analytical chemistry, this compound poses interesting challenges due to its mixed polar/nonpolar character. Techniques like reverse-phase HPLC or LC-MS are commonly employed for its quantification, topics frequently searched alongside the compound's CAS number. The 5-carboxylic acid group further allows for ionization in mass spectrometry, aiding in structural confirmation.
The future potential of CAS No. 1246817-41-3 lies in its adaptability. Computational chemists are increasingly using such structures as starting points for in silico drug design, particularly in virtual screening campaigns targeting protein-protein interactions. This aligns with the pharmaceutical industry's shift toward structure-based drug discovery, another hot topic in search queries related to specialized chemicals.
As research continues, the scientific community remains keenly interested in the pharmacological profiling of this compound. While current literature focuses primarily on its synthetic utility, unanswered questions persist regarding its metabolic fate and potential biological activities—areas likely to drive future investigations into this intriguing imidazole derivative.
1246817-41-3 (N-(4-Bromobenzyl)-2-butyl-4-chloro-1H-imidazole-5-carboxylic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)